Cas no 88806-98-8 (methyl (2S)-2-amino-3-sulfanylpropanoate)

Methyl (2S)-2-amino-3-sulfanylpropanoate is a chiral ester derivative of cysteine, featuring a thiol (-SH) group and an amino (-NH₂) functionality. This compound is valuable in organic synthesis and pharmaceutical research due to its bifunctional reactivity, enabling applications in peptide modification, asymmetric synthesis, and metal chelation. The (2S)-configuration ensures stereoselectivity in chiral transformations, while the methyl ester enhances solubility in organic solvents. Its thiol group is particularly useful for forming disulfide bonds or acting as a nucleophile in conjugation reactions. The compound’s stability under controlled conditions and versatility in building complex molecular architectures make it a practical choice for researchers in medicinal chemistry and biochemistry.

methyl (2S)-2-amino-3-sulfanylpropanoate structure

88806-98-8 structure

Product Name:methyl (2S)-2-amino-3-sulfanylpropanoate

CAS No:88806-98-8

MF:C₄H₉NO₂S

MW:135.18475985527

MDL:MFCD19203230

CID:621221

PubChem ID:443999

Update Time:2025-06-14

methyl (2S)-2-amino-3-sulfanylpropanoate Chemical and Physical Properties

Names and Identifiers

- D-Cysteine, methyl ester
- Methyl L-cysteinate
- methyl (2S)-2-amino-3-sulfanylpropanoate
- methyl D-cysteinate
- AKOS006339864
- SCHEMBL1681698
- C4H9NO2S
- d-cysteinemethylester
- (s)-cysteine methyl ester
- (R)-methyl 2-amino-3-mercaptopropanoate
- BS-29727
- CS-D0363
- D-Cysteine methyl ester (H-D-Cys-OMe)
- MCYHPZGUONZRGO-GSVOUGTGSA-N
- D-CYSTEINE,METHYL ESTER
- MFCD19203230
- d-cysteine methyl ester
- 88806-98-8
- FD3055
- HY-33319
- EN300-2995131
- MDL： MFCD19203230
- Inchi： 1S/C4H9NO2S/c1-7-4(6)3(5)2-8/h3,8H,2,5H2,1H3/t3-/m1/s1
- InChI Key： MCYHPZGUONZRGO-GSVOUGTGSA-N
- SMILES： SC[C@H](C(=O)OC)N

Computed Properties

Exact Mass: 135.03539970g/mol
Monoisotopic Mass: 135.03539970g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 3
Complexity: 86.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.5
Topological Polar Surface Area: 53.3Å²

methyl (2S)-2-amino-3-sulfanylpropanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM243855-10g	D-Cysteine Methyl Ester	88806-98-8	95%	10g	$364	2021-06-09
abcr	AB483459-1 g	D-Cysteine methyl ester (H-D-Cys-OMe); .	88806-98-8		1g	€147.40	2023-04-20
abcr	AB483459-5 g	D-Cysteine methyl ester (H-D-Cys-OMe); .	88806-98-8		5g	€359.90	2023-04-20
Chemenu	CM243855-10g	D-Cysteine Methyl Ester	88806-98-8	95%	10g	$364	2023-02-18
eNovation Chemicals LLC	D491288-10G	(S)-METHYL 2-AMINO-3-MERCAPTOPROPANOATE HCL	88806-98-8	95%	10g	$276	2023-09-04
Enamine	EN300-2995131-0.05g	methyl (2S)-2-amino-3-sulfanylpropanoate	88806-98-8	95.0%	0.05g	$359.0	2025-03-19
Enamine	EN300-2995131-0.1g	methyl (2S)-2-amino-3-sulfanylpropanoate	88806-98-8	95.0%	0.1g	$376.0	2025-03-19
Enamine	EN300-2995131-0.25g	methyl (2S)-2-amino-3-sulfanylpropanoate	88806-98-8	95.0%	0.25g	$393.0	2025-03-19
Enamine	EN300-2995131-0.5g	methyl (2S)-2-amino-3-sulfanylpropanoate	88806-98-8	95.0%	0.5g	$410.0	2025-03-19
Enamine	EN300-2995131-1.0g	methyl (2S)-2-amino-3-sulfanylpropanoate	88806-98-8	95.0%	1.0g	$428.0	2025-03-19

methyl (2S)-2-amino-3-sulfanylpropanoate Related Literature

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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
2. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl (2S)-2-amino-3-sulfanylpropanoate

Comprehensive Overview of Methyl (2S)-2-amino-3-sulfanylpropanoate (CAS No. 88806-98-8): Properties, Applications, and Innovations

Methyl (2S)-2-amino-3-sulfanylpropanoate, identified by its CAS No. 88806-98-8, is a specialized chiral compound widely recognized in pharmaceutical and biochemical research. This ester derivative of cysteine features a thiol group (-SH) and an amino group (-NH2), making it a versatile building block for peptide synthesis and enzyme studies. Its stereospecific (S)-configuration enhances its utility in asymmetric synthesis, aligning with the growing demand for enantiomerically pure compounds in drug development.

In recent years, the compound has garnered attention due to its role in green chemistry and sustainable synthesis. Researchers are exploring its potential as a biocatalyst or ligand in metal-free reactions, addressing environmental concerns tied to traditional chemical processes. The rise of AI-driven drug discovery has also amplified interest in methyl (2S)-2-amino-3-sulfanylpropanoate, as computational models frequently highlight its reactivity in peptide coupling and post-translational modifications.

The compound’s solubility in polar solvents and stability under controlled conditions make it a preferred choice for proteomics research. Its applications extend to the development of nutraceuticals and cosmeceuticals, where its antioxidant properties are leveraged to combat oxidative stress. Notably, its low toxicity profile aligns with the global shift toward safer bioactive ingredients, a topic frequently searched in PubMed and Google Scholar.

From an industrial perspective, CAS No. 88806-98-8 is pivotal in optimizing large-scale peptide production. Innovations in continuous flow chemistry have further streamlined its synthesis, reducing waste and energy consumption—a key focus in ESG (Environmental, Social, and Governance) metrics. These advancements resonate with trending queries like “sustainable amino acid derivatives” and “green peptide synthesis”.

Quality control of methyl (2S)-2-amino-3-sulfanylpropanoate relies on advanced analytical techniques such as HPLC and mass spectrometry, ensuring compliance with pharmacopeial standards. Its chiral purity (>98% ee) is critical for regulatory approvals, particularly in FDA- and EMA-regulated markets. This emphasis on purity aligns with frequent user searches like “chiral compound analysis” and “GMP-grade amino acids”.

Future research directions include exploring its nanocarrier applications for targeted drug delivery, a hotspot in nanomedicine forums. As the scientific community prioritizes precision medicine, the demand for high-purity methyl (2S)-2-amino-3-sulfanylpropanoate is projected to grow, reinforcing its status as a cornerstone in modern bioorganic chemistry.